![molecular formula C14H14N2O3S B6021395 3-ethyl-6-hydroxy-2-[(2-oxo-2-phenylethyl)thio]-4(3H)-pyrimidinone](/img/structure/B6021395.png)
3-ethyl-6-hydroxy-2-[(2-oxo-2-phenylethyl)thio]-4(3H)-pyrimidinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-ethyl-6-hydroxy-2-[(2-oxo-2-phenylethyl)thio]-4(3H)-pyrimidinone, commonly known as thioflavin T, is a fluorescent dye that is widely used in scientific research for its ability to bind to amyloid fibrils and detect protein aggregates. Thioflavin T has been extensively studied for its use in the diagnosis and treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and prion diseases.
Mechanism of Action
Thioflavin T binds to amyloid fibrils and other protein aggregates through hydrophobic interactions and hydrogen bonding. The binding of thioflavin T to these structures results in a significant increase in fluorescence, which can be detected using fluorescence microscopy or spectroscopy.
Biochemical and Physiological Effects:
Thioflavin T has been shown to have no significant biochemical or physiological effects on cells or tissues. It is non-toxic and does not interfere with cellular processes, making it a useful tool for studying protein aggregation and amyloid formation.
Advantages and Limitations for Lab Experiments
One of the major advantages of thioflavin T is its ability to detect protein aggregates and amyloid fibrils with high sensitivity and specificity. It is also relatively easy to use and can be applied to a variety of samples, including tissue sections, cell cultures, and purified proteins.
However, there are also some limitations to the use of thioflavin T in lab experiments. One of the main limitations is its dependence on the presence of amyloid fibrils and other protein aggregates. Thioflavin T cannot detect soluble proteins or misfolded proteins that have not yet formed aggregates. Additionally, thioflavin T may also bind to non-specific structures, leading to false-positive results.
Future Directions
1. Development of new fluorescent dyes with improved sensitivity and specificity for detecting protein aggregates and amyloid fibrils.
2. Investigation of the role of protein aggregation in various diseases, including cancer and diabetes.
3. Development of new therapeutic agents that can prevent or reverse protein aggregation and amyloid formation.
4. Study of the effects of environmental factors, such as pH and temperature, on protein aggregation and amyloid formation.
5. Investigation of the mechanisms underlying protein aggregation and amyloid formation, including the role of chaperone proteins and other molecular chaperones.
Synthesis Methods
Thioflavin T can be synthesized using a variety of methods, including the reaction of 2-hydroxybenzaldehyde with ethyl acetoacetate, followed by reaction with thiourea and ethyl iodide. The resulting compound is then oxidized to form thioflavin T.
Scientific Research Applications
Thioflavin T is widely used in scientific research for its ability to bind to amyloid fibrils and detect protein aggregates. It has been used to study the formation and aggregation of amyloid proteins in various diseases, including Alzheimer's disease, Parkinson's disease, and prion diseases. Thioflavin T has also been used to study the effects of various compounds on amyloid protein aggregation and to screen potential therapeutic agents for the treatment of these diseases.
properties
IUPAC Name |
3-ethyl-6-hydroxy-2-phenacylsulfanylpyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O3S/c1-2-16-13(19)8-12(18)15-14(16)20-9-11(17)10-6-4-3-5-7-10/h3-8,18H,2,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SATUURDXTPALJD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C=C(N=C1SCC(=O)C2=CC=CC=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.